molecular formula C11H16BrN3O3 B8292272 5-bromo-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide

5-bromo-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide

Cat. No.: B8292272
M. Wt: 318.17 g/mol
InChI Key: DNJPRWUWXCQZFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide is a useful research compound. Its molecular formula is C11H16BrN3O3 and its molecular weight is 318.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16BrN3O3

Molecular Weight

318.17 g/mol

IUPAC Name

5-bromo-N-hexyl-2,4-dioxopyrimidine-1-carboxamide

InChI

InChI=1S/C11H16BrN3O3/c1-2-3-4-5-6-13-10(17)15-7-8(12)9(16)14-11(15)18/h7H,2-6H2,1H3,(H,13,17)(H,14,16,18)

InChI Key

DNJPRWUWXCQZFI-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC(=O)N1C=C(C(=O)NC1=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was obtained according to the procedure described for the synthesis of compound of Example 1, starting from 5-bromouracil (0.03 g, 1.57 mmol). The crude was purified by column chromatography using a Teledyne ISCO apparatus (petroleum ether:EtOAc from 60:40 to 100% EtOAc) to afford the title compound (0.31 g, 62%) as white powder. 1H NMR (400 MHz, DMSO-d6): δ 0.87 (t, J=6.5 Hz, 3H), 1.24-1.32 (m, 6H), 1.40-1.61 (m, 2H), 3.26 (td, J=7.0, 5.7 Hz, 2H), 8.47 (s, 1H), 9.07 (t, J=5.7 Hz, 1H), 12.20 (s, 1H). 13C NMR (101 MHz, CDCl3): δ 14.12, 22.65, 26.61, 29.23, 31.49, 41.63, 100.15, 138.41, 148.91, 150.70, 158.08. MS (ESI) m/z: 317 [M-H]−.
Name
compound
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.03 g
Type
reactant
Reaction Step Two
Yield
62%

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